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Compound of Interest

Compound Name: Poliglecaprone

Cat. No.: B1204747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using Poliglecaprone 25 (PGCL)

sutures for subcuticular closures in research animal models. This document outlines the

material's properties, relevant biological interactions, detailed experimental protocols, and

expected outcomes to assist in study design and execution.

Introduction to Poliglecaprone 25
Poliglecaprone 25 is a synthetic, absorbable, monofilament suture composed of a copolymer

of glycolide and epsilon-caprolactone.[1] Its predictable absorption profile, high initial tensile

strength, and minimal tissue reactivity make it a suitable choice for subcuticular closures in

various animal models.[2][3] The monofilament structure allows for smooth passage through

tissue, minimizing trauma, and its absorption by hydrolysis ensures a predictable loss of tensile

strength and mass.[1][2]

Key Properties of Poliglecaprone 25
The performance of Poliglecaprone 25 in tissue closure is dictated by its key properties,

summarized below.
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Property Specification Citation

Composition
Copolymer of glycolide and ε-

caprolactone
[1]

Structure Monofilament [2]

Absorption By hydrolysis [2]

Complete Absorption 90-120 days [2][3]

USP Suture Sizes 2-0 to 6-0 [2]

Color Violet or Undyed [2]

Tensile Strength Retention (in vivo, rats)
Time Point Undyed Suture Dyed Suture Citation

7 Days ~78.7% ~68% [1]

14 Days ~39.6% ~41.3% [1]

21 Days ~15.0% ~11.7% [1]

28 Days ~4.4% ~3.3% [1]

Biological Interactions and Wound Healing
The use of Poliglecaprone 25 for subcuticular closure initiates a cascade of biological events

that are integral to the wound healing process. Its biocompatibility is characterized by a minimal

inflammatory response, which is crucial for optimal healing.

Inflammatory Response
Studies in various animal models, including rats and dogs, have consistently demonstrated that

Poliglecaprone 25 elicits a milder inflammatory reaction compared to other absorbable sutures

like polyglactin 910.[4] The initial response is typically characterized by a slight infiltration of

inflammatory cells, which subsides as the suture is absorbed. This minimal tissue reactivity is

advantageous for cosmetic outcomes and reducing the risk of complications.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

http://www.dolphinsutures.com/wp-content/uploads/2020/07/POLIGLECAPRONE-25-SUTURE-IFU.pdf
http://surgical-sutures.com/1-3-pgcl-absorbable-sutures.html
http://surgical-sutures.com/1-3-pgcl-absorbable-sutures.html
http://surgical-sutures.com/1-3-pgcl-absorbable-sutures.html
https://www.lotus-surgicals.com/product-details/monolus-poliglecaprone-25-suture
http://surgical-sutures.com/1-3-pgcl-absorbable-sutures.html
http://surgical-sutures.com/1-3-pgcl-absorbable-sutures.html
http://www.dolphinsutures.com/wp-content/uploads/2020/07/POLIGLECAPRONE-25-SUTURE-IFU.pdf
http://www.dolphinsutures.com/wp-content/uploads/2020/07/POLIGLECAPRONE-25-SUTURE-IFU.pdf
http://www.dolphinsutures.com/wp-content/uploads/2020/07/POLIGLECAPRONE-25-SUTURE-IFU.pdf
http://www.dolphinsutures.com/wp-content/uploads/2020/07/POLIGLECAPRONE-25-SUTURE-IFU.pdf
https://www.benchchem.com/product/b1204747?utm_src=pdf-body
https://www.benchchem.com/product/b1204747?utm_src=pdf-body
https://www.researchgate.net/publication/11151664_Comparative_study_of_tissue_response_to_polyglecaprone_25_polyglactin_910_and_polytetrafluorethylene_suture_materials_in_rats
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways in Wound Healing
The process of wound healing is governed by a complex interplay of signaling pathways. While

direct modulation of these pathways by Poliglecaprone 25 is not extensively documented, its

biocompatible nature is thought to promote a favorable environment for their proper function.

The minimal inflammatory response helps to prevent the prolonged activation of pro-

inflammatory pathways that can delay healing.
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Figure 1: Overview of key signaling pathways involved in the phases of wound healing.
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Experimental Protocols
The following protocols are provided as a guide and should be adapted to the specific animal

model and institutional IACUC guidelines.

Experimental Workflow
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Subcuticular Closure with Poliglecaprone 25
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(Macroscopic, Histological)
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Figure 2: General experimental workflow for subcuticular closure in animal models.
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Protocol 1: Subcuticular Closure in a Rat Model
Materials:

Poliglecaprone 25 suture, USP size 4-0 or 5-0 with a reverse cutting or taper point

needle[5][6]

Sterile surgical instruments

Anesthetic agent (e.g., isoflurane)

Analgesic agent (e.g., buprenorphine)

Clippers and disinfectant for skin preparation

Sterile drapes

Procedure:

Anesthesia and Preparation: Anesthetize the rat according to the approved institutional

protocol. Shave the surgical site and prepare the skin with a disinfectant scrub. Place a

sterile drape over the animal.

Incision: Make a full-thickness skin incision of the desired length.

Subcuticular Closure:

Begin the closure by taking a bite of the deep dermis at one end of the incision. Tie a

secure knot, leaving the knot buried.

Advance the needle horizontally through the dermal layer on one side of the incision.

Cross to the opposite side and take a similar horizontal bite through the dermis.

Continue this pattern, advancing along the length of the incision. Ensure that the bites are

evenly spaced and at a consistent depth to achieve good wound edge apposition.

To finish, take a final bite in the deep dermis at the opposite end of the incision and tie a

buried knot.
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Post-Operative Care: Administer analgesia as prescribed. Monitor the animal daily for signs

of pain, distress, infection, and wound dehiscence.[6]

Protocol 2: Subcuticular Closure in a Mouse Model
Materials:

Poliglecaprone 25 suture, USP size 5-0 or 6-0 with a precision point reverse cutting or taper

point needle[5][7]

Sterile surgical instruments

Anesthetic agent (e.g., isoflurane)

Analgesic agent (e.g., carprofen)

Clippers and disinfectant for skin preparation

Sterile drapes

Procedure:

Anesthesia and Preparation: Anesthetize the mouse following the approved institutional

protocol. Prepare the surgical site by removing fur and disinfecting the skin. Drape the

surgical area.

Incision: Create a full-thickness skin incision.

Subcuticular Closure:

Anchor the suture with a buried knot in the deep dermis at one apex of the incision.

Carefully pass the needle through the dermal layer in a continuous horizontal pattern,

alternating sides of the incision.

Maintain gentle tension to appose the wound edges without causing tissue ischemia.

Terminate the closure with a final buried knot at the other end of the incision.
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Post-Operative Care: Administer analgesics. House the mouse individually to prevent cage

mates from interfering with the incision. Monitor daily for any adverse events.[7]

Data Presentation and Expected Outcomes
The use of Poliglecaprone 25 for subcuticular closures in research animal models is expected

to yield excellent wound healing with minimal complications.

Comparative Performance Data
Suture Material Animal Model Key Findings Citation

Poliglecaprone 25 vs.

Polydioxanone
Dog

No significant

difference in

dehiscence rates in

clean orthopedic

procedures.

[8]

Poliglecaprone 25 vs.

Nylon
Rat

Poliglecaprone 25

showed greater tissue

reactivity in external

sutures initially, which

decreased as the

thread was absorbed.

[9]

Poliglecaprone 25 vs.

Polyglactin 910
Cat

No wound dehiscence

observed with either

suture. Monofilament

showed greater initial

scab formation and

elevation.

[10]

Poliglecaprone 25 vs.

Polyglactin 910 &

PTFE

Rat

Poliglecaprone 25

induced the mildest

inflammatory reaction.

[4]

Histological Assessment
Histological analysis of wounds closed with Poliglecaprone 25 typically reveals a mild

inflammatory infiltrate in the early stages, which resolves over time. Fibroblastic proliferation
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and collagen deposition are observed, leading to organized connective tissue formation around

the suture material as it is absorbed.[4][9]

Conclusion
Poliglecaprone 25 is a reliable and effective suture material for subcuticular closures in a

variety of research animal models. Its favorable handling characteristics, predictable

absorption, and minimal tissue reactivity contribute to positive surgical outcomes and animal

welfare. The protocols and data presented in these application notes provide a foundation for

researchers to incorporate this suture material into their surgical procedures with confidence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Poliglecaprone 25
in Research Animal Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204747#using-poliglecaprone-for-subcuticular-
closures-in-research-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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